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The following table summarizes the key information on CPK elevation from the RO4987655 Phase I dose-

escalation study [1].

Aspect Details from Clinical Trial
Identified Role Dose-Limiting Toxicity (DLT)
Doses with DLTs 10 mg/day (5 mg BID) and 13 mg/day (6.5 mg BID)

Maximum Tolerated Dose (MTD) 8 mg/day (4 mg BID)
Severity Grade Grade 3 (Common Terminology Criteria for Adverse Events)

Frequency Commonly related adverse event (specific incidence not detailed)

Experimental Monitoring & Management Protocol

The clinical trial established a core framework for monitoring and managing CPK elevation, which can serve

as a foundational protocol for your experiments [1].

¢ Recommended Test: Serum Creatine Phosphokinase (CPK or CK) Determination

o Rationale: This is the most specific blood test for muscle injury. Elevated levels indicate
leakage of the enzyme from muscle cells and are a direct marker for this adverse event [2].
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o Frequency: The trial design does not specify a schedule, but in clinical practice, CPK levels
should be monitored regularly during treatment cycles. A common approach is to check levels
at baseline, periodically during cycles (e.g., Days 1, 8, 15 of a 28-day cycle), and as clinically
indicated.

¢ Dose Modification Guidelines

o The established Maximum Tolerated Dose (MTD) of 4 mg BID (8 mgl/day) should be the
reference point for dosing.

o The protocol should define criteria for withholding or reducing the dose based on the
severity (grade) of CPK elevation and the presence of symptoms (like myalgia or muscle
weakness).

o Dose-Limiting Toxicity (DLT) Definition: The occurrence of Grade 3 CPK elevation was
used in the trial to define the maximum administered doses. This can inform your stopping rules
for animal or pre-clinical studies [1].

Key Considerations for Your Research

When building upon this clinical data for your own experimental work, consider these factors:

¢ Exclusion of Other Causes: CPK elevation is not specific to RO4987655. Your experimental
protocols should include steps to rule out other common causes, such as [3]:

Strenuous physical activity shortly before testing.

Co-administration of other myotoxic drugs (e.g., statins, fibrates, certain antipsychotics).

Underlying endocrine disorders (e.g., hypothyroidism).

Muscle trauma from procedures or injections.

o Safety Profile Context: In the trial, CPK elevation was manageable through dose reduction. Other
common adverse events associated with RO4987655 included dermatitis acneiform and eye
disorders, which should also be monitored [1].

o

(e]

[¢]

[e]

Recommended Troubleshooting FAQ

Q: What steps should be taken if a subject in our study develops an elevated CPK level while on a
R04987655-based regimen?

A: Follow this structured diagnostic and management workflow:
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CPK Elevation Management Workflow

1. Confirm CPK elevation
with repeat test after rest

;

2. Rule out other causes:
- Recent strenuous exercise
- Concurrent medications
- Underlying medical conditions

:

3. Assess for symptoms
(e.g., muscle pain, weakness)

Symptoms present
or Grade =3 CPK?

Continue monitoring
Consider dose reduction
if levels persist

Withhold RO4987655 dose
Provide supportive care

Resume at reduced dose
or discontinue based on
protocol guidelines
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The information provided is based on a single Phase I clinical trial. For the most comprehensive and current

management guidelines, I recommend consulting the full clinical study report for RO4987655 if available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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